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N(3),N(6)-bis(2/'-myristoyloxyethyl)-1,8-dioxotriethylenetetramine-N,N,N/',N/'-tetraacetic acid N(3),N(6)-bis(2/'-myristoyloxyethyl)-1,8-dioxotriethylenetetramine-N,N,N/',N/'-tetraacetic acid
Brand Name: Vulcanchem
CAS No.: 141433-28-5
VCID: VC0125824
InChI: InChI=1S/C46H82N4O14/c1-3-5-7-9-11-13-15-17-19-21-23-25-45(61)63-31-29-47(33-39(51)49(35-41(53)54)36-42(55)56)27-28-48(34-40(52)50(37-43(57)58)38-44(59)60)30-32-64-46(62)26-24-22-20-18-16-14-12-10-8-6-4-2/h3-38H2,1-2H3,(H,53,54)(H,55,56)(H,57,58)(H,59,60)
SMILES: CCCCCCCCCCCCCC(=O)OCCN(CCN(CCOC(=O)CCCCCCCCCCCCC)CC(=O)N(CC(=O)O)CC(=O)O)CC(=O)N(CC(=O)O)CC(=O)O
Molecular Formula: C23H43GdN3O11
Molecular Weight: 915.2 g/mol

N(3),N(6)-bis(2/'-myristoyloxyethyl)-1,8-dioxotriethylenetetramine-N,N,N/',N/'-tetraacetic acid

CAS No.: 141433-28-5

Main Products

VCID: VC0125824

Molecular Formula: C23H43GdN3O11

Molecular Weight: 915.2 g/mol

N(3),N(6)-bis(2/'-myristoyloxyethyl)-1,8-dioxotriethylenetetramine-N,N,N/',N/'-tetraacetic acid - 141433-28-5

CAS No. 141433-28-5
Product Name N(3),N(6)-bis(2/'-myristoyloxyethyl)-1,8-dioxotriethylenetetramine-N,N,N/',N/'-tetraacetic acid
Molecular Formula C23H43GdN3O11
Molecular Weight 915.2 g/mol
IUPAC Name 2-[[2-[2-[[2-[bis(carboxymethyl)amino]-2-oxoethyl]-(2-tetradecanoyloxyethyl)amino]ethyl-(2-tetradecanoyloxyethyl)amino]acetyl]-(carboxymethyl)amino]acetic acid
Standard InChI InChI=1S/C46H82N4O14/c1-3-5-7-9-11-13-15-17-19-21-23-25-45(61)63-31-29-47(33-39(51)49(35-41(53)54)36-42(55)56)27-28-48(34-40(52)50(37-43(57)58)38-44(59)60)30-32-64-46(62)26-24-22-20-18-16-14-12-10-8-6-4-2/h3-38H2,1-2H3,(H,53,54)(H,55,56)(H,57,58)(H,59,60)
Standard InChIKey JYHSLOLAKOJLMR-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCC(=O)OCCN(CCN(CCOC(=O)CCCCCCCCCCCCC)CC(=O)N(CC(=O)O)CC(=O)O)CC(=O)N(CC(=O)O)CC(=O)O
Canonical SMILES CCCCCCCCCCCCCC(=O)OCCN(CCN(CCOC(=O)CCCCCCCCCCCCC)CC(=O)N(CC(=O)O)CC(=O)O)CC(=O)N(CC(=O)O)CC(=O)O
Synonyms BME-DTTA
Gd-BME-DTTA
N(3),N(6)-bis(2'-myristoyloxyethyl)-1,8-dioxotriethylenetetramine-N,N,N',N'-tetraacetic acid
PubChem Compound 132366
Last Modified Nov 11 2021
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